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Compound of Interest

Compound Name: 4-Hexyloxyphenylboronic acid

Cat. No.: B038556

Abstract

4-Hexyloxyphenylboronic acid is a versatile and indispensable reagent in modern organic
synthesis. Characterized by a phenyl ring functionalized with a boronic acid group and a
hexyloxy chain, this molecule serves as a critical building block for constructing complex
molecular architectures. Its utility is most pronounced in palladium-catalyzed cross-coupling
reactions, particularly the Suzuki-Miyaura reaction, which forges carbon-carbon bonds to create
biaryl scaffolds. These motifs are central to the development of pharmaceuticals,
agrochemicals, and advanced functional materials such as liquid crystals.[1][2] The presence of
the CeH130- group imparts specific solubility and electronic properties, making it a favored
synthon for creating molecules with tailored characteristics. This guide provides an in-depth
exploration of its properties, core applications, detailed experimental protocols, and field-
proven insights for its effective use in research and development.

Physicochemical Properties & Handling

A thorough understanding of a reagent's properties is fundamental to its successful application
and safe handling. 4-Hexyloxyphenylboronic acid is a stable, solid compound under
standard conditions, though it may contain varying amounts of its anhydride.

Table 1: Properties of 4-Hexyloxyphenylboronic Acid

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b038556?utm_src=pdf-interest
https://www.benchchem.com/product/b038556?utm_src=pdf-body
https://www.researchgate.net/publication/286187724_Synthesis_of_Biaryls
https://pubs.rsc.org/en/content/getauthorversionpdf/d3qo01246h
https://www.benchchem.com/product/b038556?utm_src=pdf-body
https://www.benchchem.com/product/b038556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Source(s)
CAS Number 121219-08-7 [3]
Molecular Formula C12H19BOs3 [3114]
Molecular Weight 222.09 g/mol [3]
Appearance Solid (Cream or White Powder)  [5]
Melting Point ~85 °C [6]
Purity Typically =98% [3]

Store at 2-8°C for long-term
Storage N

stability

Soluble in many organic
Solubility solvents (e.g., Dioxane, THF, [7]

Toluene)

| INChl Key | XYNVLFGOOWUKQS-UHFFFAOYSA-N | |

Safety & Handling

As with all boronic acids, appropriate safety precautions must be observed.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[6]

o Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses, and a

lab coat.[5] Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[5]

o Disposal: This material and its container should be disposed of as hazardous waste

according to local regulations.[6]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
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The paramount application of 4-hexyloxyphenylboronic acid is its role as a nucleophilic
partner in the Suzuki-Miyaura cross-coupling reaction.[8] This Nobel Prize-winning
transformation is one of the most powerful methods for the synthesis of biaryls, styrenes, and
polyolefins.[9][10] The reaction's success is rooted in its mild conditions, tolerance of a wide
variety of functional groups, and the low toxicity of its boron-containing byproducts.[8]

The Catalytic Cycle: A Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.
[10][11] The cycle consists of three key steps: oxidative addition, transmetalation, and reductive
elimination. The base is crucial as it activates the boronic acid, forming a more nucleophilic
boronate species, which facilitates the transmetalation step.[8][12]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Synthesis of a
Biaryl Compound

This protocol details a general procedure for the Suzuki-Miyaura coupling of 4-
hexyloxyphenylboronic acid with a representative aryl bromide. Optimization may be
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required for different substrates.[13][14][15]

Materials & Reagents

» 4-Hexyloxyphenylboronic acid

o Aryl Halide (e.g., 4-Bromoanisole, 1-bromo-4-nitrobenzene)

o Palladium Catalyst (e.g., Pd(PPhs)s or Pd(OAc)z with a ligand like PPhs)

e Base (e.g., K2COs, Na2COs, K3POa)

» Solvent System (e.g., Toluene/Ethanol/Water, Dioxane/Water)[7]

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)

e Solvents for extraction and chromatography (e.g., Ethyl Acetate, Hexanes)
» Flame-dried round-bottom flask with reflux condenser

» Magnetic stir bar and stirrer/hotplate

e Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Procedure
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1. Reaction Setup

Combine Reactants:
- 4-Hexyloxyphenylboronic acid (1.2 eq)
- Aryl Halide (1.0 eq)
- Base (2.0 eq)
- Catalyst (1-5 mol%)
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Caption: General workflow for a Suzuki-Miyaura coupling experiment.
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o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add
the aryl halide (1.0 mmol), 4-hexyloxyphenylboronic acid (1.2 mmol), and the base (e.g.,
K2COs, 2.0 mmol).[9]

o Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPhs)4, 0.03 mmol, 3 mol%).

 Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas
(Nitrogen or Argon) three times.

» Solvent Addition: Under the inert atmosphere, add the degassed solvent system via syringe.
A common mixture is Toluene (5 mL), Ethanol (2 mL), and deionized water (2 mL).[9]

» Reaction Execution: Immerse the flask in a preheated oil bath (e.g., 90 °C) and stir
vigorously.[9]

e Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) until the
starting aryl halide is consumed (typically 4-16 hours).[9]

o Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl
acetate (20 mL) and water (20 mL). Transfer to a separatory funnel and separate the layers.

[9]

o Extraction & Washing: Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the
organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgS0Oa.[16]

« Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.
The resulting crude product can be purified by flash column chromatography on silica gel or
by recrystallization, depending on its physical state.[17]

Optimization & Troubleshooting

The success of a Suzuki coupling can be highly dependent on the specific substrates.

o Side Reactions: Common side reactions include homocoupling of the boronic acid and
protodeborylation (hydrolysis of the C-B bond).[7] Using a slight excess of the boronic acid
can compensate for some loss, while careful control of base and water content can minimize
these pathways.
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o Catalyst & Ligand Choice: For less reactive aryl chlorides or sterically hindered substrates,

more sophisticated catalyst systems (e.g., those with bulky phosphine ligands like XPhos or

SPhos) may be required to achieve good yields.[18][19]

o Base & Solvent: The choice of base and solvent can significantly impact reaction rates and

yields. Weaker bases (e.g., K2COs3) are often sufficient, but stronger bases like KsPO4 may

be needed. The solvent must be able to dissolve the organic components while also

facilitating the dissolution of the inorganic base.[7][20]

Table 2: Example Conditions for Suzuki-Miyaura Coupling

Cataly . ) .

Aryl Ligand Solven Temp Time Yield Refere

. st Base

Halide (mol%) (°C) (h) (%) nce
(mol%)

4-

Bromo Pd(OA PPhs Toluen

. K2COs3 100 12 95 [9]

anisol c)z2 (2) (4) e/H20

e

4-

] Pd(OAc Water/T

lodoani None Na2COs 100 1 >90 [21]
)2 (2) BAB

sole

4-
Pdz(dba XPhos Dioxan

Chlorot KsPOa4 100 18 98 [19]
)3 (1.5) (3) e

oluene

| 5-lodovanillin | Pd(OAc)z (1) | None | Amberlite Resin | Water/Ethanol | 60 | 2 | ~70-80 |[16] |

Application in Materials Science: Liquid Crystal
Synthesis

The biaryl structures readily synthesized using 4-hexyloxyphenylboronic acid are

fundamental cores for calamitic (rod-like) liquid crystals.[3][22]
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» Molecular Design: A typical liquid crystal molecule (mesogen) consists of a rigid core and
one or more flexible terminal chains.[23]

* Role of 4-Hexyloxyphenylboronic Acid:

o The phenylboronic acid moiety allows for the construction of a multi-ring, rigid core (e.g.,
biphenyls, terphenyls) via Suzuki coupling.[24] This rigidity is essential for the molecules to
align and form liquid crystalline phases (mesophases).

o The hexyloxy chain acts as a flexible terminal group. The length and nature of such
alkyl/alkoxy chains are critical for tuning the material's properties, such as its melting point
and the temperature range of its liquid crystal phases (e.g., nematic or smectic).[22][23]

The ability to systematically build and modify these structures makes 4-
hexyloxyphenylboronic acid a valuable tool for developing new materials for display
technologies, sensors, and other optical devices.[23][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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